N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide

• Molecular Formula: C22H23ClN2O3S
• Molecular Weight: 430.9 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide
• InChI: InChI=1S/C22H23ClN2O3S/c1-5-6-20(26)25(18-12-11-17(27-3)13-19(18)28-4)22-24-21(14(2)29-22)15-7-9-16(23)10-8-15/h7-13H,5-6H2,1-4H3
• InChI Key: FYOQSWBEULQKKM-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=C(C=C(C=C1)OC)OC)C2=NC(=C(S2)C)C3=CC=C(C=C3)Cl

Description

N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It is a member of the thiazole family of compounds and has been studied for its ability to act as a selective inhibitor of certain enzymes and receptors.

Mechanism of Action

The mechanism of action of N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide involves the inhibition of certain enzymes and receptors, as mentioned above. Inhibition of these enzymes and receptors leads to a decrease in inflammation, angiogenesis, and cell proliferation, which can be beneficial in the treatment of various diseases, including cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide have been studied extensively. It has been shown to have anti-inflammatory, anti-angiogenic, and anti-proliferative effects, which can be beneficial in the treatment of various diseases, including cancer. It has also been shown to have a low toxicity profile, which makes it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide in lab experiments include its selectivity for certain enzymes and receptors, its low toxicity profile, and its potential therapeutic properties. However, its limitations include the need for further studies to determine its efficacy and safety in humans, as well as the need for more efficient synthesis methods.

Future Directions

There are several future directions for the study of N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide. These include further studies to determine its efficacy and safety in humans, as well as the development of more efficient synthesis methods. Other future directions include the exploration of its potential therapeutic properties in the treatment of various diseases, including cancer, inflammation, and angiogenesis. Additionally, the study of its mechanism of action and its interaction with other enzymes and receptors could lead to the development of more effective and targeted therapies.

Synthesis Methods

The synthesis method of N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide involves the reaction of 4-chloro-2-aminophenyl, 2,4-dimethoxybenzaldehyde, and 2-acetyl-5-methylthiazole in the presence of a suitable catalyst. The reaction proceeds via a series of steps that involves the formation of an imine intermediate, which is then reduced to the corresponding amine. The amine is then reacted with 2-acetyl-5-methylthiazole to form the final product.

Scientific Research Applications

N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(2,4-dimethoxyphenyl)butanamide has been studied extensively for its potential therapeutic properties. It has been shown to act as a selective inhibitor of certain enzymes and receptors, including the enzyme cyclooxygenase-2 (COX-2) and the receptor tyrosine kinase (RTK). These enzymes and receptors are involved in various cellular processes, including inflammation, angiogenesis, and cell proliferation, and are often overexpressed in cancer cells.